Cas no 452972-10-0 ((4-chloropyridin-3-yl)boronic acid)

(4-Chloropyridin-3-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The presence of both the boronic acid group and the chloro-substituted pyridine ring makes it a valuable intermediate for constructing complex heterocyclic compounds, particularly in pharmaceutical and agrochemical applications. Its stability under typical reaction conditions and compatibility with various functional groups enhance its utility in multi-step syntheses. The compound’s well-defined reactivity profile allows for selective modifications, enabling precise control in the development of targeted molecular structures. Proper handling and storage under inert conditions are recommended to maintain its integrity.
(4-chloropyridin-3-yl)boronic acid structure
452972-10-0 structure
Product Name:(4-chloropyridin-3-yl)boronic acid
CAS No:452972-10-0
MF:C5H5BClNO2
MW:157.362700223923
MDL:MFCD06801679
CID:94753
PubChem ID:12067059
Update Time:2025-06-07

(4-chloropyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloropyridin-3-ylboronic acid
    • AKOS BRN-0503
    • 4-CHLOROPYRIDINE-3-BORONIC ACID
    • 4-CHLORO3-PYRIDYLBORONIC ACID
    • (4-chloropyridin-3-yl)boronic acid
    • A826765
    • SCHEMBL2175515
    • AKOS004119279
    • (4-chloranylpyridin-3-yl)boronic acid
    • EN300-191085
    • AS-48786
    • (4-chloro-3-pyridinyl)boronic acid
    • 4-Chloropyridine-3-boronicacid
    • FT-0646235
    • SY255224
    • Boronic acid, (4-chloro-3-pyridinyl)-
    • 452972-10-0
    • AMY18450
    • IMEPMEDDZNANPY-UHFFFAOYSA-N
    • AB30062
    • FD10058
    • DTXSID00476862
    • MFCD06801679
    • (4-Chloro-3-pyridyl)boronic acid
    • 4-chloro-3-pyridine boronic acid
    • DB-081796
    • MDL： MFCD06801679
    • Inchi： 1S/C5H5BClNO2/c7-5-1-2-8-3-4(5)6(9)10/h1-3,9-10H
    • InChI Key： IMEPMEDDZNANPY-UHFFFAOYSA-N
    • SMILES： ClC1C=CN=CC=1B(O)O

Computed Properties

  • Exact Mass: 157.01000
  • Monoisotopic Mass: 157.0101863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.41
  • Melting Point: Not available
  • Boiling Point: 334°Cat760mmHg
  • Flash Point: 155.8°C
  • Refractive Index: 1.559
  • PSA: 53.35000
  • LogP: -0.58520
  • Vapor Pressure: Not available

(4-chloropyridin-3-yl)boronic acid Security Information

(4-chloropyridin-3-yl)boronic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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